Home / Articles / DDR
Sep
30
Two Drugs Targeting DNA Damage Response Show Promise in Ongoing Cancer Trials - Apr, 2022
ddr
Two Drugs Targeting DNA Damage Response Show Promise in Ongoing Cancer Trials - Apr, 2022
Results from early-stage clinical trials show two drugs that target the DNA damage response (DDR) pathway in cancers — ATR inhibitor elimusertib and PARP inhibitor AZD5305 — are safe and clinically beneficial in treating patients with advanced solid tumors. Principal investigator Timothy Yap, M.B.B.S., Ph.D., associate professor of Investigational Cancer Therapeutics, today presented new data from the trials at the American Association for Cancer Research (AACR) Annual Meeting 2022.
1
Tag
Agonist of Receptors
Target CDK1
Hedgehog Pathway
hPSCs
COVID-19
Chemokine Pathway
DDR
CDK6 inhibitors/antagonists
Immunomodulation
PARP Inhibitors/antagonists
Cellular Senescence
Protease β-secretase
Himastatin
VEGF Pathway
Cyclin-Dependent Kinases
NF-κB Pathway
MAPK/ERK Pathway
Nrf2 Pathway
PI3K Pathway
STAT3 Pathway
Wnt Pathway
mTOR Pathway
Small-molecule Drugs
Cell Pathways
SGLT2 inhibitors
Latest Posts
Machine learning optimized antibodies yield highly diverse and affinity-rich antibody libraries
11 23 2023
Differentiating and Predicting Drug Patents
10 11 2023
Antibiotic discovery targeting Acinetobacter baumannii guided by deep learning
09 25 2023
Molecular information transfer network and chirality
09 21 2023
A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks
09 18 2023
Small Molecule Compounds and the MAPK/ERK Signaling Pathway
05 16 2023
Popular Tags
hPSCs DDR Cellular Senescence Himastatin VEGF Pathway NF-κB Pathway
Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.
Contact US
Customer Support Hotline
(512) 262-9938
Inquiries and Technical Support:
info@smolecule.com
Products
Materials Science
Chemistry & Biochemicals
Pharma & Biopharma Manufacturing
Protein Biology
Analytical Chemistry
Inhibitors
Services
Custom Synthesis Solutions
Impurity Profiling and Characterization
Peptide Synthesis Services
Structural Analysis Services
Chiral Compound Synthesis
Fluorescent Labeling and Probes
Bioconjugation and Linker Chemistry
High-Throughput Screening and Assays
Articles
Pharmaceutical R&D
Cardiovascular Diseases
Respiratory Diseases
Cancer
Viral Infections
Mental Disorders
Senescence and Aging
Neurodegenerative Diseases
Bacterial Infections
© 2024 Smolecule Inc. All rights reserved.
Privacy Policies · Intellectual Property Promise · Terms